Cas no 2097883-15-1 (2-(3-benzoyl-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-phenylacetamide)

• Product Name: 2-(3-benzoyl-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-phenylacetamide
• CAS No: 2097883-15-1
• MF: C₂₆H₂₂N₂O₃
• MW: 410.464486598969
• CID: 5934304
• PubChem ID: 126851103
• Update Time: 2025-06-09

2-(3-benzoyl-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzoyl-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-phenylacetamide
• F6548-1782
• 2-(3-benzoyl-6-ethyl-4-oxoquinolin-1-yl)-N-phenylacetamide
• 2097883-15-1
• AKOS032466724

• Inchi： 1S/C26H22N2O3/c1-2-18-13-14-23-21(15-18)26(31)22(25(30)19-9-5-3-6-10-19)16-28(23)17-24(29)27-20-11-7-4-8-12-20/h3-16H,2,17H2,1H3,(H,27,29)
• InChI Key： ZGTFNPONAXUKNR-UHFFFAOYSA-N
• SMILES： O=C1C(C(C2C=CC=CC=2)=O)=CN(CC(NC2C=CC=CC=2)=O)C2C=CC(CC)=CC=21

Computed Properties

• Exact Mass: 410.16304257g/mol
• Monoisotopic Mass: 410.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(3-benzoyl-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-phenylacetamide

Professional Introduction to Compound with CAS No. 2097883-15-1 and Product Name: 2-(3-benzoyl-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-phenylacetamide

The compound with the CAS number 2097883-15-1 and the product name 2-(3-benzoyl-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-phenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex quinoline core and amide functional group, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural features of this compound make it a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a growing interest in quinoline derivatives due to their broad spectrum of biological activities. Quinoline compounds have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The specific modification of the quinoline scaffold in 2-(3-benzoyl-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-phenylacetamide introduces unique pharmacophores that may enhance its biological efficacy. The presence of the 3-benzoyl and 6-ethyl substituents, along with the 4-oxo group, contributes to the molecule's stability and reactivity, making it an attractive scaffold for further chemical modifications.

The N-phenylacetamide moiety in the compound's structure is particularly noteworthy. Amide groups are well-known for their role in drug design due to their ability to form hydrogen bonds, which can improve binding affinity and solubility. The phenyl ring attached to the amide nitrogen further enhances the compound's potential by introducing additional hydrophobic interactions. These features make 2-(3-benzoyl-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-phenylacetamide a versatile molecule that can be explored for various pharmacological targets.

Recent studies have highlighted the importance of quinoline derivatives in the development of novel therapeutic agents. For instance, modifications of the quinoline core have led to the discovery of new compounds with enhanced activity against drug-resistant pathogens. The structural features of 2-(3-benzoyl-6-ethyl-4-oxo-1,4-dihydroquinolin-1-y)-N-phenoxyacetamide, including its benzoyl and ethyl substituents, align well with these findings. These groups are known to influence electronic properties and metabolic stability, which are critical factors in drug design.

Moreover, the 4-oxy group in the quinoline ring introduces a site for potential bioisosteric replacements or further functionalization. This flexibility allows chemists to explore different derivatives with tailored biological activities. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a valuable asset in drug discovery efforts.

The pharmacological potential of 2-(3-benzoyl-octahydroquinolin-o]-N-phenoxyacetamide has not been fully explored but is anticipated to be significant given its structural complexity and similarity to known bioactive molecules. Preliminary computational studies suggest that this compound may interact with biological targets such as enzymes and receptors involved in inflammatory pathways. These interactions could lead to novel therapeutic applications, particularly in areas where existing treatments are limited.

In conclusion, 2-(3-benzoyl-octahydroquinolin-o]-N-phenoxyacetamide (CAS No. 2097883_15_1) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an exciting molecule for drug discovery efforts. As research continues to uncover new applications for quinoline derivatives, compounds like this one will play a crucial role in developing innovative treatments for various diseases.